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Compound of Interest

Compound Name: SKF 91488 dihydrochloride

Cat. No.: B2855916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the administration of SKF 91488
dihydrochloride, a potent inhibitor of histamine N-methyltransferase (HNMT), in rat models.

The information herein is intended to guide researchers in designing and executing

experiments to investigate the physiological effects of this compound, particularly in the context

of cardiovascular regulation and nociception.

Introduction
SKF 91488 dihydrochloride is a powerful and noncompetitive inhibitor of histamine N-

methyltransferase (HNMT) with a Ki value of 0.9 μM.[1] By blocking HNMT, SKF 91488

prevents the metabolism of histamine, leading to an increase in its concentration in the central

nervous system.[1] This mechanism of action makes it a valuable tool for studying the roles of

histamine in various physiological processes. In rat models, SKF 91488 has been shown to

influence blood pressure, heart rate, and pain perception.[1]

Data Presentation
The following table summarizes the recommended dosages of SKF 91488 dihydrochloride for

intracerebroventricular (i.c.v.) administration in rat models based on published studies.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b2855916?utm_src=pdf-interest
https://www.benchchem.com/product/b2855916?utm_src=pdf-body
https://www.benchchem.com/product/b2855916?utm_src=pdf-body
https://www.benchchem.com/product/b2855916?utm_src=pdf-body
https://www.medchemexpress.com/skf-91488-dihydrochloride.html
https://www.medchemexpress.com/skf-91488-dihydrochloride.html
https://www.medchemexpress.com/skf-91488-dihydrochloride.html
https://www.benchchem.com/product/b2855916?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2855916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application Rat Strain
Dosage (per

animal)

Administration

Route

Observed

Effects

Cardiovascular

Regulation
Wistar

20, 50, and 100

µg

Intracerebroventr

icular (i.c.v.)

Increased mean

arterial pressure

and heart rate.

Hemorrhagic

Hypotension
Wistar 10 µg

Intracerebroventr

icular (i.c.v.)

Increased blood

volume required

to induce

hypotension.

Antinociception Not Specified
30, 50, and 100

µg

Intracerebroventr

icular (i.c.v.)

Dose-dependent

increase in pain

threshold.

Signaling Pathway
SKF 91488 dihydrochloride exerts its effects by inhibiting the enzyme histamine N-

methyltransferase (HNMT). In the central nervous system, histamine is synthesized from

histidine and acts as a neurotransmitter by binding to its receptors on postsynaptic neurons.

The action of histamine is terminated by its metabolism, primarily through methylation by

HNMT. SKF 91488, as a noncompetitive inhibitor, binds to HNMT and prevents it from

metabolizing histamine. This leads to an accumulation of histamine in the synaptic cleft,

thereby enhancing and prolonging histaminergic signaling.
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Caption: Mechanism of action of SKF 91488 dihydrochloride.

Experimental Protocols
Preparation of SKF 91488 Dihydrochloride Solution
This protocol describes the preparation of a stock solution and dilution for

intracerebroventricular (i.c.v.) injection.

Materials:

SKF 91488 dihydrochloride powder

Sterile, pyrogen-free 0.9% saline or artificial cerebrospinal fluid (aCSF)

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile tips

Procedure:

Stock Solution Preparation:

Calculate the required amount of SKF 91488 dihydrochloride powder to prepare a stock

solution of a desired concentration (e.g., 10 mg/mL).

Aseptically weigh the powder and transfer it to a sterile microcentrifuge tube.

Add the calculated volume of sterile saline or aCSF to the tube.

Vortex thoroughly until the powder is completely dissolved.

Working Solution Preparation:
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On the day of the experiment, dilute the stock solution with sterile saline or aCSF to the

final desired concentration for injection. The final concentration will depend on the target

dose and the injection volume (typically 2-10 µL for rats).

For example, to administer a 100 µg dose in a 10 µL injection volume, a working solution

of 10 µg/µL is required.

Filter the final working solution through a 0.22 µm syringe filter to ensure sterility before

injection.

Intracerebroventricular (i.c.v.) Cannula Implantation
This protocol outlines the surgical procedure for implanting a guide cannula into the lateral

ventricle of a rat for subsequent i.c.v. injections.

Materials:

Rat (e.g., Wistar, Sprague-Dawley)

Anesthetic (e.g., Ketamine/Xylazine cocktail or Isoflurane)

Stereotaxic apparatus

Guide cannula and dummy cannula

Surgical drill with a burr bit

Anchoring screws

Dental cement

Surgical instruments (scalpel, forceps, etc.)

Antiseptic solution (e.g., Betadine, 70% ethanol)

Analgesics for post-operative care

Sterile saline

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2855916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Anesthesia and Preparation:

Anesthetize the rat using an approved protocol.

Shave the fur from the scalp and place the animal in the stereotaxic apparatus, ensuring

the head is level.

Clean the surgical area with an antiseptic solution.

Surgical Incision and Exposure:

Make a midline incision on the scalp to expose the skull.

Gently scrape away the periosteum to visualize the bregma and lambda cranial

landmarks.

Cannula Implantation:

Using the stereotaxic coordinates for the lateral ventricle (e.g., relative to bregma: AP -0.8

mm, ML ±1.5 mm, DV -3.5 mm), drill a hole through the skull.

Drill additional small holes for the anchoring screws.

Carefully lower the guide cannula to the predetermined depth.

Fixation and Closure:

Secure the guide cannula and anchor screws to the skull using dental cement.

Insert a dummy cannula into the guide cannula to maintain patency.

Suture the scalp incision around the implant.

Post-operative Care:

Administer analgesics as per institutional guidelines.
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Allow the animal to recover for at least one week before commencing experiments.

Preparation

Surgery

Post-Surgery & Dosing

Anesthetize Rat

Mount in Stereotaxic Apparatus

Expose Skull

Drill Holes for Cannula & Screws

Implant Guide Cannula

Secure with Dental Cement

Suture Incision & Insert Dummy Cannula

Post-operative Care & Recovery

Remove Dummy Cannula

Inject SKF 91488 Solution

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b2855916?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2855916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Experimental workflow for i.c.v. administration.

Intracerebroventricular (i.c.v.) Injection
This protocol describes the injection of SKF 91488 dihydrochloride solution into a cannulated

rat.

Materials:

Cannulated rat

Prepared SKF 91488 dihydrochloride working solution

Injection cannula (sized to extend slightly beyond the guide cannula)

Microinjection pump

Polyethylene tubing

Procedure:

Animal Handling:

Gently handle the conscious rat to minimize stress. No anesthesia is required for the

injection itself.

Injection Setup:

Connect the injection cannula to a microsyringe via polyethylene tubing and fill the system

with the drug solution, ensuring no air bubbles are present.

Mount the syringe on a microinjection pump.

Injection:

Carefully remove the dummy cannula from the guide cannula.

Insert the injection cannula into the guide cannula.
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Infuse the SKF 91488 solution at a slow, controlled rate (e.g., 0.5-1.0 µL/min). The total

injection volume is typically between 2-10 µL.

Post-injection:

Leave the injection cannula in place for a brief period (e.g., 1 minute) after the infusion to

prevent backflow.

Gently withdraw the injection cannula and replace the dummy cannula.

Return the animal to its home cage and begin behavioral or physiological monitoring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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